Cas no 124861-91-2 (Butanoic acid,4-oxo-4-(2-thiazolylamino)-,2-[[4-[(methoxycarbonyl)amino]phenyl]sulfonyl]hydrazide)

• Product Name: Butanoic acid,4-oxo-4-(2-thiazolylamino)-,2-[[4-[(methoxycarbonyl)amino]phenyl]sulfonyl]hydrazide
• CAS No: 124861-91-2
• MF: C₁₅H₁₇N₅O₆S₂
• MW: 427.45538020134
• CID: 151057
• PubChem ID: 3079257
• Update Time: 2025-04-19

Butanoic acid,4-oxo-4-(2-thiazolylamino)-,2-[[4-[(methoxycarbonyl)amino]phenyl]sulfonyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-oxo-4-(2-thiazolylamino)-,2-[[4-[(methoxycarbonyl)amino]phenyl]sulfonyl]hydrazide
• methyl N-[4-[[[4-oxo-4-(1,3-thiazol-2-ylamino)butanoyl]amino]sulfamoyl]phenyl]carbamate
• DTXSID70154509
• Butanoic acid, 4-oxo-4-(2-thiazolylamino)-, 2-((4-((methoxycarbonyl)amino)phenyl)sulfonyl)hydrazide
• BRN 4217621
• 124861-91-2

• Inchi： 1S/C15H17N5O6S2/c1-26-15(23)17-10-2-4-11(5-3-10)28(24,25)20-19-13(22)7-6-12(21)18-14-16-8-9-27-14/h2-5,8-9,20H,6-7H2,1H3,(H,17,23)(H,19,22)(H,16,18,21)
• InChI Key： XTJPQRUBEQTJDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NNC(CCC(NC1=NC=CS1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 427.06221
• Monoisotopic Mass: 427.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Density: 1.534
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.642
• PSA: 155.59